Cas no 885274-28-2 (2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trfiluoromethyl)phenylacetic Acid)

• Product Name: 2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trfiluoromethyl)phenylacetic Acid
• CAS No: 885274-28-2
• MF: C₁₈H₂₃F₃N₂O₄
• MW: 388.381435632706
• MDL: MFCD01862499
• CID: 711120
• PubChem ID: 329753299
• Update Time: 2025-10-28

2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trfiluoromethyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-[4-(trifluoromethyl)phenyl]-
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-[4-(trifluoromethyl)phenyl]acetic acid
• 2-{4-[(TERT-BUTYL)OXYCARBONYL]PIPERAZINYL}-2-[4-(TRIFLUOROMETHYL)PHENYL]ACETIC ACID
• 4-[CARBOXY-(4-TRIFLUOROMETHYL-PHENYL)-METHYL]-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER HYDROCHLORIDE
• AR3782
• 2-{4-[(tert-butyl)oxycarbonyl]piperazinyl}-2-[4-(trifluoroMethyl)phenyl]acetic a
• a-(4-Trifluoromethylphenyl)-4-Boc-1-piperazineacetic acid
• 2-(4-(Tert-Butoxy)Carbonyl piperazinyl)-Alpha-(4-trifluoromethyl-phenyl)acetic acid
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(4-(trifluoromethyl)phenyl)acetic acid
• 1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-α-[4-(trifluoromethyl)phenyl]-
• 2-(4-Boc-piperazino)-2-[4-(trifluoromethyl)phenyl]acetic acid purum, >=95.0% (HPLC)
• 2-(4-[(tert-Butyl)oxycarbonyl]piperazinyl)-2-[4-(trfiluoromethyl)phenyl]acetic Acid
• 885274-28-2
• 2-(4-[(tert-Butyl)oxycarbonyl]piperazinyl)-2-[4-(trifluoromethyl)phenyl]acetic acid
• 2-(4-Boc-piperazinyl)-2-(4-trifluoromethyl-phenyl)acetic acid
• AS-45688
• AKOS015949868
• Methanesulfonamide,N-(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)-
• NQRDPCITYZSTPP-UHFFFAOYSA-N
• DTXSID70376108
• [4-(tert-Butoxycarbonyl)piperazin-1-yl][4-(trifluoromethyl)phenyl]acetic acid
• 2-(4-Boc-piperazinyl)-2-(4-trifluoromethylphenyl)acetic acid
• CS-0171788
• DA-75450
• 2-{4-[(Tert-Butoxy)Carbonyl]Piperazin-1-Yl}-2-[4-(Trifluoromethyl)Phenyl]Acetic Acid
• HY-W114095
• 2-(4-Boc-piperazino)-2-[4-(trifluoromethyl)phenyl]acetic acid, purum, >=95.0% (HPLC)
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(4-(trifluoromethyl)phenyl)aceticacid
• MFCD01862499
• 2-(4-Boc-piperazinyl)-alpha-(4-trifluoromethyl-phenyl)acetic acid
• SCHEMBL19668662
• 2-{4-[(TERT-BUTYL)OXYCARBONYL]PIPERAZINYL-2-[4-(TRIFLUOROMETHYL)PHENYL]ACETIC ACID
• 2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trfiluoromethyl)phenylacetic Acid

• MDL： MFCD01862499
• Inchi： 1S/C18H23F3N2O4/c1-17(2,3)27-16(26)23-10-8-22(9-11-23)14(15(24)25)12-4-6-13(7-5-12)18(19,20)21/h4-7,14H,8-11H2,1-3H3,(H,24,25)
• InChI Key： NQRDPCITYZSTPP-UHFFFAOYSA-N
• SMILES： C1(C=CC(C(F)(F)F)=CC=1)C(C(=O)O)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 388.16100
• Monoisotopic Mass: 388.16099171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 447.8±45.0 °C at 760 mmHg
• Flash Point: 224.7±28.7 °C
• PSA: 70.08000
• LogP: 3.25960
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 1.61±0.10(Predicted)

2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trfiluoromethyl)phenylacetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trfiluoromethyl)phenylacetic Acid

Introduction to 2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trifluoromethyl)phenylacetic Acid (CAS No. 885274-28-2)

2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trifluoromethyl)phenylacetic Acid, also known by its CAS number 885274-28-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl-substituted piperazine moiety and a trifluoromethyl-substituted phenyl group. These functional groups contribute to its potential therapeutic applications and biological activities.

The tert-butyl-substituted piperazine moiety is a common structural motif in many pharmaceuticals, particularly those targeting the central nervous system (CNS). This motif can enhance the lipophilicity and metabolic stability of the compound, making it more suitable for crossing the blood-brain barrier. The trifluoromethyl-substituted phenyl group, on the other hand, is known for its electron-withdrawing properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trifluoromethyl)phenylacetic Acid in various therapeutic areas. One notable area of research is its application as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trifluoromethyl)phenylacetic Acid

The pharmacokinetic properties of 2-(4-(tert-Butyl)oxycarbonylpiperazinyl)-2-4-(trifluoromethyl)phenylacetic Acid

The structural diversity of 2-(4-(tert-Butyl)oxycarbonylpiperazinyl strong >)-2-4-(< strong > trifluoromethyl strong >) phenylacetic Acid also makes it an attractive candidate for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can fine-tune its biological activities and optimize its therapeutic potential. For example, substituting different alkyl groups on the piperazine ring or varying the position of the trifluoromethyl group on the phenyl ring can lead to compounds with enhanced potency or selectivity.

In conclusion, 2-(4-(< strong > tert-Butyl strong >)< strong > oxycarbonylpiperazinyl strong >)-2-4-(< strong > trifluoromethyl strong >)< strong > phenylacetic Acid strong > (CAS No. 885274-28-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and neuroprotective properties, while its favorable pharmacokinetic profile makes it an attractive candidate for further clinical development. Ongoing research continues to explore new avenues for optimizing this compound and expanding its therapeutic utility.